Cas no 1261169-72-5 ((2,3-Difluoro-4-hydroxyphenyl)boronic acid)

• Product Name: (2,3-Difluoro-4-hydroxyphenyl)boronic acid
• CAS No: 1261169-72-5
• MF: C₆H₅BF₂O₃
• MW: 173.909909009933
• MDL: MFCD09996974
• CID: 830424
• Update Time: 2025-05-23

(2,3-Difluoro-4-hydroxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-4-hydroxyphenyl)boronic acid
• 2,3-Difluoro-4-hydroxyphenylboronic acid

• MDL： MFCD09996974
• Inchi： 1S/C6H5BF2O3/c8-5-3(7(11)12)1-2-4(10)6(5)9/h1-2,10-12H
• InChI Key： GKKFIHYGEYECQH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1B(O)O)O)F

Computed Properties

• Exact Mass: 174.03000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 60.69000
• LogP: -0.64980

(2,3-Difluoro-4-hydroxyphenyl)boronic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2,3-Difluoro-4-hydroxyphenyl)boronic acid

(2,3-Difluoro-4-hydroxyphenyl)boronic acid (CAS No. 1261169-72-5): A Comprehensive Overview

(2,3-Difluoro-4-hydroxyphenyl)boronic acid (CAS No. 1261169-72-5) is a versatile compound with significant applications in various fields of chemistry and pharmaceutical research. This boronic acid derivative is characterized by its unique chemical structure, which includes a difluorinated and hydroxylated phenyl ring attached to a boronic acid moiety. The combination of these functional groups endows the compound with a range of useful properties, making it an important reagent in synthetic organic chemistry and drug discovery.

The chemical structure of (2,3-Difluoro-4-hydroxyphenyl)boronic acid is represented by the formula C₈H₅BFO₃. The presence of the difluoro substitution on the phenyl ring imparts significant electronic effects, influencing the reactivity and stability of the molecule. The hydroxyl group further adds to the molecule's polarity and potential for forming hydrogen bonds, which can be crucial in various chemical reactions and biological interactions.

In synthetic organic chemistry, (2,3-Difluoro-4-hydroxyphenyl)boronic acid is widely used as a building block for the synthesis of complex organic molecules. Its boronic acid functionality makes it an excellent starting material for Suzuki-Miyaura coupling reactions, which are fundamental in the construction of carbon-carbon bonds. This reaction is particularly useful in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of (2,3-Difluoro-4-hydroxyphenyl)boronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The difluorinated phenyl ring was found to enhance the potency and selectivity of these inhibitors, demonstrating the importance of fluorine substitution in drug design.

Another area where (2,3-Difluoro-4-hydroxyphenyl)boronic acid has shown promise is in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Researchers have explored its use as a dopant or modifier in organic semiconductors, where its ability to fine-tune the electronic properties of materials can lead to improved device performance.

The safety and handling of (2,3-Difluoro-4-hydroxyphenyl)boronic acid are important considerations for laboratory use. While it is generally considered stable under standard conditions, precautions should be taken to avoid exposure to air and moisture, as these can affect its reactivity and stability. It is recommended to store the compound in a dry environment and handle it using appropriate personal protective equipment (PPE).

In conclusion, (2,3-Difluoro-4-hydroxyphenyl)boronic acid (CAS No. 1261169-72-5) is a valuable compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an essential tool for scientists working in these fields. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.